Cas no 22871-75-6 (Naphthalene-1,4-diboronic Acid)

Naphthalene-1,4-diboronic Acid Properties

Names and Identifiers

• Boronic acid,1,1'-(1,4-naphthalenediyl)bis-
• (4-borononaphthalen-1-yl)boronic acid
• Naphthalene-1,4-diboronic Acid
• 1,4-Naphthalenediboronicacid (8CI)
• Boronic acid, 1,4-naphthalenediylbis- (9CI)
• 22871-75-6
• 1,4-naphthalenediboronic acid
• AKOS004116599
• CS-0169824
• F87615
• [4-(dihydroxyboranyl)naphthalen-1-yl]boronic acid
• SCHEMBL1427222
• NAPHTHALENE-1,4-DIYLDIBORONIC ACID
• UQQNPIILEFDCRF-UHFFFAOYSA-N
• YSZC1573
• DTXSID10440756
• AB30030
• NAPHTHALENE-1,4-DIYLDIBORONICACID
• Naphthalene-1,4-diboronic Acid (~90%)
• 4-(DIHYDROXYBORANYL)NAPHTHALEN-1-YLBORONIC ACID
• DB-371333
• B,B'-(1,4-Naphthalenediyl)bis-boronic Acid; 1,4-Naphthalenediboronic Acid; 1,4-Naphthalenediylbis-boronic Acid; [4-(Dihydroxyboranyl)naphthalen-1-yl]boronic Acid
• +Expand

• MDL： MFCD06801666
• InChIKey： UQQNPIILEFDCRF-UHFFFAOYSA-N
• Inchi： InChI=1S/C10H10B2O4/c13-11(14)9-5-6-10(12(15)16)8-4-2-1-3-7(8)9/h1-6,13-16H
• SMILES： OB(C1=CC=C(B(O)O)C2=CC=CC=C12)O

Computed Properties

• Exact Mass: 216.0765191g/mol
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 2
• Monoisotopic Mass: 216.0765191g/mol
• Heavy Atom Count: 16
• Complexity: 213
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Topological Polar Surface Area: 80.9Ų

Experimental Properties

• LogP: -1.80060
• PSA: 80.92000
• Boiling Point: 514.229 °C at 760 mmHg
• Flash Point: 264.796 °C
• Density: 1.367